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Compound of Interest

Compound Name: 6-Fluorescein Phosphoramidite

Cat. No.: B607415 Get Quote

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals handling 6-Fluorescein Phosphoramidite. Adherence to

these procedures is vital for ensuring personal safety and maintaining experimental integrity.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 6-Fluorescein Phosphoramidite is

provided below.

Property Value

Molecular Formula C46H58N3O10P[1]

Molecular Weight 843.94 g/mol

CAS Number 204697-37-0[2]

Appearance White to off-white solid

Solubility Soluble in Acetonitrile (0.1 M)

Storage Temperature -20°C[2][3]

Absorbance Maximum (λmax) ~494 nm[4]

Emission Maximum (λmax) ~525 nm[4]
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Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling to ensure appropriate protective

measures are in place. The following table outlines the recommended PPE for handling 6-
Fluorescein Phosphoramidite.

PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Goggles
Tight-sealing safety goggles

are recommended.[2]

Face Shield

A face shield should be worn in

addition to goggles when there

is a risk of splashing.[2]

Hand Protection Disposable Nitrile Gloves

Provides protection against

incidental contact. Change

gloves immediately if

contaminated.

Body Protection Laboratory Coat

Should be appropriately sized

and fully buttoned to protect

against spills.

Protective Clothing
Wear protective clothing as

needed.[2]

Respiratory Protection Air-purifying Respirator

Not generally required under

normal handling conditions

with adequate ventilation. Use

a NIOSH-approved respirator if

handling large quantities or if

dust/aerosols are generated.

Operational Plan: Step-by-Step Handling Procedure
This section details the procedural steps for the safe handling of 6-Fluorescein
Phosphoramidite, from receiving the compound to its use in synthesis.
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Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Verify that the product matches the order specifications.

Store the container tightly closed in a dry, well-ventilated area at the recommended

temperature of -20°C.[2][3]

It is recommended to handle and store the product under an inert gas.[2]

Preparation for Use
Before opening, allow the container to warm to room temperature to prevent moisture

condensation.

Work in a well-ventilated area, preferably within a fume hood, to minimize inhalation

exposure.

Ensure all required PPE is correctly donned.

Prepare all necessary equipment, such as anhydrous acetonitrile for dissolution, syringes,

and the DNA synthesizer.

Handling and Use
6-Fluorescein Phosphoramidite is a solid powder; handle it carefully to avoid creating dust.

For use in oligonucleotide synthesis, dissolve the required amount in anhydrous acetonitrile.

[3] The solution is stable for 2-3 days.[3]

A coupling time of 3 to 15 minutes is generally recommended.[3][5]

Standard cleavage and deprotection methods, typically with ammonium hydroxide, are used

to release the fluorescein-labeled oligonucleotide.[6][7]

Spill Management
In case of a spill, avoid generating dust.
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Cover powder spills with a plastic sheet to minimize spreading.[2]

Mechanically take up the spilled material and place it in an appropriate, labeled container for

disposal.[2]

Clean the contaminated surface thoroughly.[2]

Disposal Plan
Proper disposal of 6-Fluorescein Phosphoramidite and associated waste is critical. Disposal

should always be in accordance with local, regional, and national regulations.[2]

Unused Product: Dispose of as chemical waste through a licensed contractor. Do not

dispose of it down the drain.

Contaminated Materials: Items such as gloves, pipette tips, and empty containers that have

come into contact with the chemical should be collected in a designated, labeled hazardous

waste container.

Liquid Waste: Solutions of 6-Fluorescein Phosphoramidite in acetonitrile should be

collected as flammable organic waste. Aqueous waste from deprotection steps containing

ammonia and trace amounts of fluorescein should be collected and disposed of as chemical

waste.

Visualized Workflows
Handling Workflow
The following diagram illustrates the standard workflow for handling 6-Fluorescein
Phosphoramidite from receipt to disposal.
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Caption: Workflow for handling 6-Fluorescein Phosphoramidite.
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Hierarchy of Safety Controls
This diagram illustrates the hierarchy of controls to minimize exposure risks, with the most

effective measures at the top.
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Caption: Hierarchy of safety controls for chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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